Cas no 919794-88-0 (1H-Benzimidazole, 2-(4-iodophenyl)-1-phenyl-5-(trifluoromethyl)-)

• Product Name: 1H-Benzimidazole, 2-(4-iodophenyl)-1-phenyl-5-(trifluoromethyl)-
• CAS No: 919794-88-0
• MF: C₂₀H₁₂F₃IN₂
• MW: 464.222367286682
• CID: 760814
• PubChem ID: 57729390
• Update Time: 2025-04-19

1H-Benzimidazole, 2-(4-iodophenyl)-1-phenyl-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole, 2-(4-iodophenyl)-1-phenyl-5-(trifluoromethyl)-
• 2-(4-iodophenyl)-1-phenyl-5-(trifluoromethyl)benzimidazole
• 2-(4-Iodophenyl)-1-phenyl-5-(trifluoromethyl)-1H-benzo[d]imidazole
• 919794-88-0
• BSVDNBLHODJNRO-UHFFFAOYSA-N
• SCHEMBL13811259
• DTXSID60727781
• 2-(4-Iodophenyl)-1-phenyl-5-(trifluoromethyl)-1H-benzimidazole

• Inchi： 1S/C20H12F3IN2/c21-20(22,23)14-8-11-18-17(12-14)25-19(13-6-9-15(24)10-7-13)26(18)16-4-2-1-3-5-16/h1-12H
• InChI Key： BSVDNBLHODJNRO-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1)C1=NC2C=C(C(F)(F)F)C=CC=2N1C1C=CC=CC=1

Computed Properties

• Exact Mass: 463.99973g/mol
• Monoisotopic Mass: 463.99973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 2
• Complexity: 472
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.3
• Topological Polar Surface Area: 17.8Ų